The 3,4-Dihydroquinazolin-2(1H)-one Scaffold: A Privileged Core for Modern Drug Discovery
The 3,4-Dihydroquinazolin-2(1H)-one Scaffold: A Privileged Core for Modern Drug Discovery
An In-depth Technical Guide for Researchers and Drug Development Professionals
Introduction: The Enduring Appeal of a Privileged Scaffold
In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as cornerstones for the development of novel therapeutics. The 3,4-dihydroquinazolin-2(1H)-one core is a prominent member of this esteemed class of "privileged scaffolds." Its rigid, bicyclic structure, imbued with strategically positioned hydrogen bond donors and acceptors, provides an ideal foundation for the design of potent and selective ligands for a multitude of biological targets. This guide offers a comprehensive exploration of the 3,4-dihydroquinazolin-2(1H)-one scaffold, from its fundamental physicochemical properties and versatile synthesis to its diverse applications in targeting diseases ranging from cancer to neurodegenerative disorders. We will delve into the mechanistic rationale behind its biological activities, present detailed experimental protocols, and analyze structure-activity relationships (SAR) to empower researchers in their quest for next-generation therapeutics.
Physicochemical Properties and Biological Versatility
The 3,4-dihydroquinazolin-2(1H)-one scaffold, with the molecular formula C₈H₈N₂O, possesses a unique combination of structural rigidity and synthetic tractability.[1] This scaffold's inherent planarity and defined stereochemistry at potential substitution points allow for precise orientation of functional groups within a biological target's binding site. This structural pre-organization minimizes the entropic penalty upon binding, often leading to higher affinity interactions.
The true power of this scaffold lies in its remarkable biological polypharmacology. Derivatives have been shown to exhibit a wide array of activities, including but not limited to:
-
Anticancer: Targeting key proteins in oncogenic signaling pathways.
-
Kinase Inhibition: Modulating the activity of critical enzymes like Cyclin-Dependent Kinase 5 (CDK5).[2]
-
Ion Channel Modulation: Acting as inhibitors of channels such as the Transient Receptor Potential Melastatin 2 (TRPM2).[3][4]
-
Anti-inflammatory and Analgesic Effects: Demonstrating potential in managing inflammation and pain.
This versatility stems from the three key positions on the quinazolinone core that are amenable to chemical modification: the N1 and N3 positions of the urea moiety and the C4 position. By strategically introducing diverse substituents at these points, medicinal chemists can fine-tune the scaffold's steric, electronic, and pharmacokinetic properties to achieve desired target engagement and therapeutic profiles.
Key Therapeutic Applications and Mechanisms of Action
Anticancer Activity: A Multi-pronged Attack
The quinazolinone framework is a well-established pharmacophore in oncology. Several FDA-approved drugs, such as gefitinib and erlotinib, are based on the related quinazoline core and function as Epidermal Growth Factor Receptor (EGFR) inhibitors.[5] The 3,4-dihydroquinazolin-2(1H)-one scaffold has also been extensively explored for its anticancer potential, acting through various mechanisms.
-
EGFR and other Kinase Inhibition: Many derivatives function as ATP-competitive inhibitors of protein kinases that are crucial for cancer cell proliferation and survival.[6] By occupying the ATP-binding pocket, these compounds prevent the phosphorylation of downstream substrates, thereby disrupting the signaling cascade.
-
Tubulin Polymerization Inhibition: Certain 3,4-dihydroquinazolin-2(1H)-one derivatives have been identified as potent inhibitors of tubulin polymerization.[7] By binding to the colchicine site on β-tubulin, they disrupt the formation of the mitotic spindle, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[8]
-
PARP and PI3K Inhibition: The scaffold has also served as a template for the design of inhibitors of other critical cancer targets, including Poly(ADP-ribose)polymerase-1 (PARP-1), involved in DNA repair, and Phosphoinositide 3-kinase (PI3K), a key component of a major cell survival pathway.[7][8]
Below is a diagram illustrating the EGFR signaling pathway, a common target for quinazolinone-based anticancer agents.
Caption: EGFR signaling cascade and the inhibitory action of quinazolinone derivatives.
CDK5 Inhibition: A New Frontier in Neurodegenerative Diseases
Cyclin-dependent kinase 5 (Cdk5) is a crucial enzyme in the central nervous system, and its deregulation is implicated in the pathology of neurodegenerative diseases like Alzheimer's.[2][9] The hyperactivation of Cdk5, often through the cleavage of its activator p35 to p25, leads to the hyperphosphorylation of tau protein, a key event in the formation of neurofibrillary tangles.[8]
Derivatives of 3,4-dihydroquinazolin-2(1H)-one have been designed as potent inhibitors of Cdk5.[2] These compounds typically feature a hydrogen bond accepting moiety that interacts with the hinge region of the kinase's ATP-binding pocket, mimicking the interaction of the adenine portion of ATP. By blocking the catalytic activity of Cdk5, these inhibitors can potentially prevent tau hyperphosphorylation and mitigate downstream neurotoxic events.[8]
Caption: Deregulation of CDK5 in neurodegeneration and its inhibition.
TRPM2 Channel Inhibition: Targeting Oxidative Stress
The Transient Receptor Potential Melastatin 2 (TRPM2) is a calcium-permeable ion channel that is activated by oxidative stress via the production of adenosine diphosphate ribose (ADPR).[10][11] Overactivation of TRPM2 is implicated in various pathological conditions, including inflammation and ischemia-reperfusion injury.[3]
Recently, 2,3-dihydroquinazolin-4(1H)-one derivatives have been identified as novel inhibitors of the TRPM2 channel.[4] One such derivative, D9, exhibited an IC₅₀ of 3.7 μM against TRPM2.[3][4] The mechanism of inhibition is thought to involve the binding of the quinazolinone scaffold to a key regulatory site on the channel, preventing the conformational changes necessary for ion permeation. This offers a promising therapeutic strategy for diseases driven by oxidative stress.
Caption: General workflow for the synthesis of 3,4-dihydroquinazolin-2(1H)-one derivatives.
Protocol 1: One-Pot Synthesis of 2,3-Dihydroquinazolin-4(1H)-ones
This protocol describes an environmentally benign, one-pot, three-component synthesis. [12][13][14] Materials:
-
Isatoic anhydride
-
Aromatic aldehyde
-
Ammonium acetate
-
tert-Butanol (solvent)
-
FeCl₃/neutral Al₂O₃ (catalyst) [13] Procedure:
-
To a mixture of isatoic anhydride (2 mmol), an aromatic aldehyde (2.4 mmol), and ammonium acetate, add tert-butanol as the solvent. [13]2. Add the catalyst, FeCl₃/neutral Al₂O₃. [13]3. Reflux the reaction mixture. [13]4. Monitor the reaction progress by Thin Layer Chromatography (TLC).
-
Upon completion, cool the reaction mixture to room temperature.
-
The product will precipitate out of the solution.
-
Collect the crude product by filtration.
-
Wash the product with cold 50% ethanol. [12]9. Recrystallize the solid product from ethanol (80%) to obtain the pure 2,3-dihydroquinazolin-4(1H)-one derivative. [12] Rationale: This method is advantageous due to the use of readily available and inexpensive starting materials, a simple work-up procedure, and good to moderate yields. The catalyst is reusable, adding to the green credentials of this synthesis. [13][14]
Protocol 2: Solid-Phase Synthesis of 3,4-Disubstituted Dihydroquinazolin-2(1H)-ones
Solid-phase synthesis is a powerful technique for generating libraries of compounds for high-throughput screening. [15] Materials:
-
Rink Amide resin
-
Fmoc-protected amino acids
-
N-Alloc-3-amino-3-(2-fluoro-5-nitrophenyl)propionic acid (scaffold)
-
HOBt, DIC, DIEA, HATU, DMAP (coupling reagents and bases)
-
Pd(PPh₃)₄, PhSiH₃ (deprotection reagents)
-
CDI (carbonyl source)
-
SnCl₂·2H₂O (reducing agent)
-
Various primary amines and carboxylic acids/sulfonyl chlorides for diversification
-
TFA cocktail (cleavage from resin)
Procedure (Schematic):
-
Swell Rink Amide resin in DMF.
-
Couple an Fmoc-protected amino acid to the resin.
-
Deprotect the Fmoc group.
-
Couple the tetrafunctional scaffold, N-Alloc-3-amino-3-(2-fluoro-5-nitrophenyl)propionic acid.
-
Displace the fluorine atom with a primary amine (R₂ group).
-
Remove the Alloc protecting group using Pd(PPh₃)₄.
-
Perform cyclization to form the dihydroquinazolinone ring using CDI.
-
Reduce the nitro group to an amine using SnCl₂·2H₂O.
-
Acylate or sulfonylate the resulting amine with an R₃-COOH or R₃SO₂Cl.
-
Cleave the final compound from the resin using a TFA cocktail.
Rationale: This solid-phase approach allows for the systematic and rapid generation of a diverse library of 1,4-disubstituted-3,4-dihydro-2(1H)-quinazolinones by varying the amino acid (R₁), the primary amine (R₂), and the final acylating/sulfonylating agent (R₃). [15]This modularity is ideal for extensive SAR studies.
Structure-Activity Relationship (SAR) Analysis
The biological activity of 3,4-dihydroquinazolin-2(1H)-one derivatives is highly dependent on the nature and position of the substituents. The following tables summarize key SAR findings for different therapeutic targets.
Table 1: SAR of Anticancer 3,4-Dihydroquinazolin-2(1H)-one Derivatives
| Position of Substitution | Favorable Substituents for Anticancer Activity | Rationale | IC₅₀ (µM) Examples | Target Cell Lines | Reference |
| R₁ (N1-position) | Small alkyl groups or hydrogen. | Steric hindrance at this position can be detrimental to binding in some kinase active sites. | CA1-e: 22.76 | A2780 (ovarian) | [15] |
| R₂ (C4-position) | Aromatic or heteroaromatic rings. | Can engage in π-stacking or hydrophobic interactions within the binding pocket. | CA1-g: 24.94 | A2780 (ovarian) | [15] |
| R₃ (aromatic ring) | Electron-withdrawing groups (e.g., halogens) or methoxy groups. | Can modulate the electronics of the core and form specific interactions (e.g., halogen bonds). | 3j: 0.20 | MCF-7 (breast) | [6] |
Table 2: SAR of 3,4-Dihydroquinazolin-2(1H)-one Derivatives as Kinase Inhibitors
| Target Kinase | Favorable Substituents | Rationale | IC₅₀ (µM) Examples | Reference |
| CDK5 | Aromatic rings capable of H-bonding. | Mimic the adenine moiety of ATP in the kinase hinge region. | JMV5735: 9.35 | [16] |
| EGFR | Anilino group at C4 of the related quinazoline core. | Forms key hydrogen bonds in the EGFR active site. | 2i: 0.128 (HER2) | [6] |
| TRPM2 | Phenyl-1H-pyrazol-4-yl at C2. | Provides optimal shape and electronic complementarity for the binding site. | D9: 3.7 | [4] |
ADMET and Drug-Likeness Considerations
For any scaffold to be successful in drug discovery, its derivatives must possess favorable Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) properties. In silico and in vitro studies on quinazolinone derivatives have shown that this scaffold can be decorated to produce compounds with good drug-like properties. [17][18][19] Key considerations for optimizing the ADMET profile include:
-
Solubility: Can be modulated by introducing polar functional groups.
-
Metabolic Stability: Can be improved by blocking sites of metabolism (e.g., with fluorine atoms) or by introducing groups that are less susceptible to enzymatic degradation.
-
Permeability: Generally good for this class of compounds, but can be fine-tuned by adjusting lipophilicity (LogP).
-
Toxicity: Careful selection of substituents is crucial to avoid off-target effects and cytotoxicity to normal cells.
Many studies have shown that quinazolinone derivatives can be designed to comply with Lipinski's Rule of Five and exhibit good bioavailability. [17][18]
Experimental Protocols for Biological Evaluation
Protocol 3: In Vitro Tubulin Polymerization Assay
This assay is crucial for identifying and characterizing compounds that act as microtubule-destabilizing agents. [20][21] Materials:
-
Purified tubulin (>99% pure)
-
G-PEM buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl₂, 0.5 mM EGTA)
-
GTP solution
-
Glycerol
-
Test compound (e.g., "Tubulin Inhibitor 26") and controls (e.g., Nocodazole as a destabilizer, Paclitaxel as a stabilizer)
-
96-well microplate
-
Temperature-controlled spectrophotometer capable of reading at 340 nm in kinetic mode. [22] Procedure:
-
Prepare a stock solution of the test compound and controls in an appropriate solvent (e.g., DMSO).
-
On ice, prepare the tubulin polymerization reaction mix to a final tubulin concentration of 2-3 mg/mL in G-PEM buffer supplemented with 1 mM GTP and 10% glycerol. [22][23]3. Add the test compound or control to the tubulin mix at the desired final concentrations.
-
Pipette the reaction mixtures into a pre-warmed (37°C) 96-well plate. [22]5. Immediately place the plate in the spectrophotometer, pre-warmed to 37°C.
-
Measure the absorbance at 340 nm every 60 seconds for 60 minutes. [22]7. Plot the absorbance versus time to generate polymerization curves.
-
Analyze the curves to determine the effect of the compound on the lag time, polymerization rate (Vmax), and maximum polymer mass (Amax). [20] Rationale: This assay provides direct evidence of a compound's ability to interfere with microtubule dynamics. A decrease in the rate and extent of polymerization indicates a microtubule-destabilizing effect, a hallmark of many successful anticancer drugs.
Conclusion and Future Directions
The 3,4-dihydroquinazolin-2(1H)-one scaffold has unequivocally earned its "privileged" status in drug discovery. Its synthetic versatility, coupled with its ability to be tailored to interact with a wide range of biological targets, ensures its continued relevance in the development of novel therapeutics. The successful application of this scaffold in developing inhibitors for challenging targets like CDK5 and TRPM2 highlights its potential to address unmet medical needs in neurodegenerative diseases and conditions involving oxidative stress.
Future research will likely focus on:
-
Expanding Chemical Space: Utilizing novel synthetic methodologies to access even more diverse and complex derivatives.
-
Structure-Based Design: Leveraging the increasing availability of high-resolution protein-ligand crystal structures to design next-generation inhibitors with enhanced potency and selectivity.
-
Targeting New Pathways: Exploring the potential of this scaffold against other emerging therapeutic targets.
-
Optimizing Drug Delivery: Developing prodrug strategies or novel formulations to improve the pharmacokinetic and pharmacodynamic properties of promising lead compounds.
As our understanding of disease biology deepens, the 3,4-dihydroquinazolin-2(1H)-one scaffold will undoubtedly remain a vital tool in the arsenal of medicinal chemists, paving the way for the discovery of safer and more effective medicines.
References
-
3,4-dihydroquinazolin-2(1H)-one - Physico-chemical Properties. ChemBK. [Link]
-
Design, synthesis and biological activities of 2,3-dihydroquinazolin-4(1H)-one derivatives as TRPM2 inhibitors. PubMed. [Link]
-
TRPM2: bridging calcium and ROS signaling pathways—implications for human diseases. Frontiers in Physiology. [Link]
-
TRPM2: a multifunctional ion channel for calcium signalling. PubMed. [Link]
-
Structure-activity relationships of 3,4-dihydro-1H-quinazolin-2-one derivatives as potential CDK5 inhibitors. PubMed. [Link]
-
Design, synthesis and biological activities of 2,3-dihydroquinazolin-4(1H)-one derivatives as TRPM2 inhibitors. PubMed. [Link]
-
Cdk5: a multifaceted kinase in neurodegenerative diseases. Ip Lab - Molecular Neuroscience Laboratory. [Link]
-
TRPM2 in the Brain: Role in Health and Disease. MDPI. [Link]
-
Cdk5 and aberrant cell cycle activation at the core of neurodegeneration. PubMed Central. [Link]
-
Targeting Cdk5 Activity in Neuronal Degeneration and Regeneration. PMC. [Link]
-
Focusing on cyclin-dependent kinases 5: A potential target for neurological disorders. Wiley Online Library. [Link]
-
The role of Cdk5 in neurological disorders. PMC. [Link]
-
The green synthesis of 2,3-dihydroquinazolin-4(1H)-ones via direct cyclocondensation reaction under catalyst-free conditions. Taylor & Francis. [Link]
-
NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY. PMC. [Link]
-
An appraisal of anticancer activity with structure-activity relationship of quinazoline and quinazolinone analogues through EGFR and VEGFR inhibition: A review. PubMed. [Link]
-
Novel Approaches for the Solid-Phase Synthesis of Dihydroquinazoline-2(1H)-One Derivatives and Biological Evaluation as Potential Anticancer Agents. NIH. [Link]
-
Efficient One-Pot Synthesis of 2,3-Dihydroquinazoline-4 (1H) - Ones Promoted by FeCl3neutral Al2O3. Scribd. [Link]
-
Identification of Quinazolinone Analogs Targeting CDK5 Kinase Activity and Glioblastoma Cell Proliferation. PMC. [Link]
-
Synthesis of 2, 3- Dihydroquinazolin-4(1H)-Ones Derivatives. International Journal of Advanced Research in Science, Communication and Technology. [Link]
-
Syntheses of 3,4- and 1,4-dihydroquinazolines from 2-aminobenzylamine. Beilstein Journals. [Link]
-
Base mediated synthesis of 2-aryl-2,3-dihydroquinazolin-4(1H)-ones from 2-aminobenzonitriles and aromatic aldehydes in water. Organic & Biomolecular Chemistry (RSC Publishing). [Link]
-
Recent advances in the investigation of the quinazoline nucleus and derivatives with potential anticancer activities. NIH. [Link]
-
IC50 values of the test compounds against the three cancer cell lines. ResearchGate. [Link]
-
One-pot three-component synthesis of 2,3-dihydroquinazolin-4(1H)-ones. ResearchGate. [Link]
-
An insight into the therapeutic potential of quinazoline derivatives as anticancer agents. RSC Publishing. [Link]
-
Syntheses of 3,4- and 1,4-dihydroquinazolines from 2-aminobenzylamine. PMC. [Link]
-
Synthesis, Molecular Docking Study, and ADMET Properties of New Antimicrobial Quinazolinone and Fused Quinazoline Derivatives. Taylor & Francis Online. [Link]
-
Tubulin Polymerization Assay Kit. Cytoskeleton. [Link]
-
Synthesis of 3,4-dihydroquinazolines 1. ResearchGate. [Link]
-
Quinazolinone derivatives inhibit CDK5 activity. ResearchGate. [Link]
-
Design, Synthesis, Antitumour Evaluation, and In Silico Studies of Pyrazolo-[1,5-c]quinazolinone Derivatives Targeting Potential Cyclin-Dependent Kinases. PMC. [Link]
-
EGFR Signaling Pathway. Kegg. [Link]
-
Quinazolin-4(3H)-one based potential multiple tyrosine kinase inhibitors with excellent cytotoxicity. NIH. [Link]
-
Biological Evaluation, Molecular Docking Analyses, and ADME Profiling of Certain New Quinazolinones as Anti-colorectal Agents. NIH. [Link]
-
Syntheses of 3,4- and 1,4-dihydroquinazolines from 2-aminobenzylamine. Beilstein Journal of Organic Chemistry. [Link]
-
A comprehensive pathway map of epidermal growth factor receptor signaling. PMC. [Link]
-
EGF/EGFR Signaling Pathway. Creative Diagnostics. [Link]
-
Development of newly synthesised quinazolinone-based CDK2 inhibitors with potent efficacy against melanoma. Taylor & Francis Online. [Link]
-
Biological Evaluation, Molecular Docking Analyses, and ADME Profiling of Certain New Quinazolinones as Anti-colorectal Agents. ResearchGate. [Link]
-
Development - EGFR signaling pathway Pathway Map. Bio-Rad. [Link]
-
Discovery of 4,4-Disubstituted Quinazolin-2-ones as T-Type Calcium Channel Antagonists. ACS Publications. [Link]
-
Additional In Vitro ADMET Profiling of Compound 19f. ResearchGate. [Link]
-
Simplified schematic diagram of the EGFR signaling pathway depicting... ResearchGate. [Link]
-
Syntheses of 3,4- and 1,4-dihydroquinazolines from 2-aminobenzylamine. PubMed. [Link]
Sources
- 1. benchchem.com [benchchem.com]
- 2. TRPM2 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. TRPM2: a multifunctional ion channel for calcium signalling - PMC [pmc.ncbi.nlm.nih.gov]
- 4. Design, synthesis and biological activities of 2,3-dihydroquinazolin-4(1H)-one derivatives as TRPM2 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. researchgate.net [researchgate.net]
- 6. Quinazolin-4(3H)-one based potential multiple tyrosine kinase inhibitors with excellent cytotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
- 7. An insight into the therapeutic potential of quinazoline derivatives as anticancer agents - PMC [pmc.ncbi.nlm.nih.gov]
- 8. Targeting Cdk5 Activity in Neuronal Degeneration and Regeneration - PMC [pmc.ncbi.nlm.nih.gov]
- 9. iplab.hkust.edu.hk [iplab.hkust.edu.hk]
- 10. Frontiers | TRPM2: bridging calcium and ROS signaling pathways—implications for human diseases [frontiersin.org]
- 11. TRPM2: a multifunctional ion channel for calcium signalling - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. tandfonline.com [tandfonline.com]
- 13. scribd.com [scribd.com]
- 14. researchgate.net [researchgate.net]
- 15. Novel Approaches for the Solid-Phase Synthesis of Dihydroquinazoline-2(1H)-One Derivatives and Biological Evaluation as Potential Anticancer Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 16. Identification of Quinazolinone Analogs Targeting CDK5 Kinase Activity and Glioblastoma Cell Proliferation - PMC [pmc.ncbi.nlm.nih.gov]
- 17. tandfonline.com [tandfonline.com]
- 18. Biological Evaluation, Molecular Docking Analyses, and ADME Profiling of Certain New Quinazolinones as Anti-colorectal Agents - PMC [pmc.ncbi.nlm.nih.gov]
- 19. researchgate.net [researchgate.net]
- 20. benchchem.com [benchchem.com]
- 21. benchchem.com [benchchem.com]
- 22. NOVEL MICROTUBULE POLYMERIZATION INHIBITOR WITH POTENT ANTI-PROLIFERATIVE AND ANTI-TUMOR ACTIVITY - PMC [pmc.ncbi.nlm.nih.gov]
- 23. search.cosmobio.co.jp [search.cosmobio.co.jp]
